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Compound of Interest

Compound Name: Ammonium oxalate

Cat. No.: B7820676

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
precipitation of rare earth elements (REEs) from aqueous solutions using ammonium oxalate.
This method is a cornerstone in the hydrometallurgical processing of REESs, valued for its high
selectivity and efficiency in separating REEs from other metal ions.

Introduction

The ammonium oxalate precipitation method is a widely employed technique for the selective
recovery and purification of rare earth elements from leach solutions and other aqueous
matrices. The process relies on the low solubility of rare earth oxalates in acidic to neutral
solutions, allowing for their effective separation from more soluble metal oxalates, such as
those of iron, aluminum, and calcium under controlled conditions. This method is critical in
various applications, including the recycling of permanent magnets, the processing of monazite
and other REE-containing ores, and the purification of individual rare earth elements for high-
purity applications.

The precipitation reaction can be generalized as:

2 REE3*(aq) + 3 (NH4)2C204(aq) - REE2(C204)3(s) + 6 NHa*(aq)
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Key factors influencing the efficiency and selectivity of this process include pH, the
concentration of the oxalate precipitant, reaction temperature, and time. Careful optimization of
these parameters is crucial to maximize REE recovery while minimizing the co-precipitation of
impurities.

Key Performance Parameters

The effectiveness of the ammonium oxalate precipitation method is evaluated based on
several key parameters. The following tables summarize quantitative data from various studies,
highlighting the impact of different experimental conditions on precipitation efficiency and
product purity.

Table 1: Effect of Oxalic Acid Stoichiometry on REE Precipitation Efficiency

Stoichiometric o ]
i . Precipitation Purity of REE

Ratio (Oxalic o Reference
. Efficiency (%) Oxalates (%)

Acid:REE)

High (minimal Fe co-
1:1 (Stoichiometric) ~93% J _(_ ) [1]
precipitation)

1.2:1 96.7% High [1]

Decreased (Fe co-
1.4:1 98.1% precipitation [1]
observed)

1.7:1 99.06% - [2]

Table 2: Influence of pH on REE Precipitation Efficiency
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Precipitation
pH o Notes Reference
Efficiency (%)

0.5 Low - [31[4]

Optimal range for
15-2.0 >95% selective REE [5]1[6]

precipitation

Increased recovery of
2.1 LREE and HREE - [4]

compared to lower pH

Increased risk of
>3.0 High contaminant co- [5]

precipitation

Table 3: Effect of Temperature and Time on REE Precipitation

] Precipitation
Temperature (°C) Time . Reference
Efficiency (%)

Superior REE
recovery, but lower

25 - _ [7]
product purity and

filterability

60 15 min 99.06% 2]

Better precipitating
60 - conditions than at [8]
20°C

Increased REE

recovery with

75 - 100 - , . [4]1[7]
Increasing
temperature

90 6h ~93% [1]
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Experimental Protocols

This section provides detailed methodologies for the precipitation of rare earth elements using
ammonium oxalate.

General Protocol for REE Precipitation from a Leached
Solution

This protocol is a generalized procedure adaptable for various REE-containing solutions.

Materials:

REE-containing solution (e.g., from leached ore or recycled magnets)

Ammonium oxalate solution (or oxalic acid)

Ammonium hydroxide or other suitable base for pH adjustment

Deionized water

Filter paper

Beakers, magnetic stirrer, pH meter, heating plate
Procedure:

» Solution Preparation: Characterize the initial REE concentration in the pregnant leach
solution.

e pH Adjustment: Adjust the pH of the REE-containing solution to the desired range (typically
1.5-2.0) using a suitable base.[5][6] This step is critical for selective precipitation.

» Precipitant Addition: While stirring, slowly add the ammonium oxalate solution to the REE
solution. The amount of oxalate added should be calculated based on the stoichiometry of
the REEs present, often with a slight excess to ensure complete precipitation (e.g., 1.2 times
the stoichiometric amount).[1]
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e Reaction: Maintain the reaction at the desired temperature (e.g., 60°C) for a specified
duration (e.g., 15 minutes to 2 hours) with continuous stirring to ensure complete
precipitation.[2][5][8]

« Filtration and Washing: After the reaction is complete, filter the precipitate using appropriate
filter paper. Wash the precipitate several times with deionized water to remove any soluble
impurities.

o Drying: Dry the collected rare earth oxalate precipitate in an oven at a suitable temperature
(e.g., 105°C) until a constant weight is achieved.

o Calcination (Optional): The dried rare earth oxalate can be calcined at high temperatures
(e.g., 800-1000°C) to convert it into rare earth oxides.

Protocol for Selective Precipitation of REEs from an
Iron-Rich Solution

This protocol is specifically designed for solutions with high iron content, a common challenge
in recycling NdFeB magnets.[1]

Materials:

Iron-rich REE-containing solution

Oxalic acid solution (e.g., 2 M)

Deionized water

Filtration setup
Procedure:

e Leaching: Leach the source material (e.g., spent NdFeB magnets) in a suitable acid (e.qg.,
sulfuric acid) to dissolve the REEs and iron.

e Precipitation:

o Heat the leaching solution to 90°C.[1]
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o Add a stoichiometric amount of oxalic acid solution to the heated solution while stirring.
Using a stoichiometric amount is crucial to selectively precipitate REE oxalates without
significant iron co-precipitation.[1]

o Maintain the reaction at 90°C for 6 hours.[1]

o Separation: Filter the hot solution to separate the precipitated rare earth oxalates from the
iron-rich solution.

e Washing and Drying: Wash the precipitate with deionized water and dry as described in the
general protocol.

Visualizations

The following diagrams illustrate the experimental workflow and the key factors influencing the
ammonium oxalate precipitation of rare earth elements.
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Caption: Experimental workflow for REE precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b7820676#ammonium-oxalate-precipitation-
method-for-rare-earth-elements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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